Cas no 5617-42-5 (heptylcyclopentane)

heptylcyclopentane structure
heptylcyclopentane structure
Product Name:heptylcyclopentane
CAS No:5617-42-5
MF:C12H24
MW:168.318964004517
CID:1596609
PubChem ID:138541
Update Time:2025-04-21

heptylcyclopentane Chemical and Physical Properties

Names and Identifiers

    • heptylcyclopentane
    • cyclopentane, heptyl-
    • n-Heptylcyclopentane
    • BOFNAOHMSHEKQL-UHFFFAOYSA-N
    • DTXSID70204699
    • 5617-42-5
    • Inchi: 1S/C12H24/c1-2-3-4-5-6-9-12-10-7-8-11-12/h12H,2-11H2,1H3
    • InChI Key: BOFNAOHMSHEKQL-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC)CCCC1

Computed Properties

  • Exact Mass: 168.18792
  • Monoisotopic Mass: 168.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 90.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.806
  • Boiling Point: 223.5°C at 760 mmHg
  • Flash Point: 79.4°C
  • Refractive Index: 1.444
  • PSA: 0
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